Cas no 1364677-67-7 ({5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylmethyl}amine Hydrochloride)

• Product Name: {5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylmethyl}amine Hydrochloride
• CAS No: 1364677-67-7
• MF: C₄H₅ClF₃N₃O
• MW: 203.550209760666
• MDL: MFCD22123371
• CID: 2182843
• PubChem ID: 66686733
• Update Time: 2025-07-23

{5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylmethyl}amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• C-(5-trifluoromethyl-[1,2,4]oxadiazol-3-yl)-methylamine hydrochloride
• BS-35681
• F73870
• (5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)methanamine hydrochloride
• (5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)methanaminehydrochloride
• AKOS024260914
• [5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride
• [5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]methanamine;hydrochloride
• ([5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl]methyl)amine hydrochloride
• 1-[5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride
• 1,2,4-Oxadiazole-3-methanamine, 5-(trifluoromethyl)-, hydrochloride (1:1)
• MFCD22123371
• SB33042
• CS-0340377
• SCHEMBL439920
• DB-264606
• {[5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl]methyl}amine hydrochloride
• EN300-188701
• 1364677-67-7
• 967-719-8
• {5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylmethyl}amine Hydrochloride

• MDL： MFCD22123371
• Inchi： 1S/C4H4F3N3O.ClH/c5-4(6,7)3-9-2(1-8)10-11-3;/h1,8H2;1H
• InChI Key： FRWGOUAWGVYBNE-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=NC(CN)=NO1)(F)F

Computed Properties

• Exact Mass: 203.0073240g/mol
• Monoisotopic Mass: 203.0073240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylmethyl}amine Hydrochloride

5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylmethyl}amine Hydrochloride: A Comprehensive Overview

5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylmethyl}amine Hydrochloride is a compound of significant interest in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1364677-67-7, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a trifluoromethyl group and an oxadiazole core in its molecular structure contributes to its distinct chemical behavior and biological activity.

The trifluoromethyl group is a key feature in many pharmaceutical compounds, known for its ability to enhance metabolic stability and binding affinity. This group often improves the pharmacokinetic properties of drugs, making them more effective and longer-lasting in the body. In contrast, the oxadiazole ring is a heterocyclic compound that has been widely studied for its biological activity. Oxadiazoles are known to exhibit a range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties.

The synthesis of 5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylmethyl}amine Hydrochloride involves a multi-step process that requires precise control over reaction conditions. The introduction of the trifluoromethyl group typically involves fluorination reactions, which can be challenging due to the reactivity and selectivity required. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound.

The hydrochloride salt form of this compound enhances its solubility in water, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it affects how well a drug can be absorbed and distributed within the body. The hydrochloride form also improves the stability of the active ingredient, ensuring that it remains effective over time.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylmethyl}amine Hydrochloride. Preclinical studies have shown promising results in various therapeutic areas. For instance, researchers have investigated its potential as an antimicrobial agent against resistant bacterial strains. The combination of the trifluoromethyl group and the oxadiazole core may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The anti-inflammatory properties of this compound have also been explored. Inflammation is a complex biological response that can lead to various chronic diseases if not properly regulated. Studies suggest that 5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylmethyl}amine Hydrochloride may modulate inflammatory pathways by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. This could make it a valuable candidate for developing treatments for conditions such as rheumatoid arthritis or inflammatory bowel disease.

In addition to its antimicrobial and anti-inflammatory effects, this compound has shown potential in anticancer research. Cancer cells often exhibit altered metabolic pathways that can be targeted by specific therapeutic agents. The unique structure of 5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylmethyl}amine Hydrochloride, particularly the presence of the trifluoromethyl group and the electron-deficient nature of the oxadiazole ring, may allow it to interact with cancer cell targets effectively.

Ongoing clinical trials are evaluating the safety and efficacy of derivatives of this compound in human patients. These trials aim to provide further evidence supporting its potential as a therapeutic agent. The results from these studies will be crucial in determining whether this compound can be translated into clinical use for treating various diseases.

The development of new pharmaceuticals is a complex process that requires extensive research and collaboration among scientists from various disciplines. The study of compounds like 5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylmethyl}amine Hydrochloride, identified by its CAS number 1364677-67-7, represents an important step forward in addressing unmet medical needs. By understanding their mechanisms of action and optimizing their chemical properties, researchers can develop safer and more effective treatments for patients worldwide.